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Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth exploration of the principles and methodologies

governing molecular separation by size using Sephadex G-50, a cornerstone technique in

biochemical purification. We will dissect the core mechanism of size exclusion chromatography,

present relevant quantitative data, and provide detailed experimental protocols for practical

application.

The Core Principle: Size Exclusion Chromatography
Size Exclusion Chromatography (SEC), also known as gel filtration, is a chromatographic

method that separates molecules based on their hydrodynamic volume or size in solution.[1][2]

[3] The technique employs a porous stationary phase, typically in the form of spherical beads

packed into a column.[3] When a sample containing a mixture of molecules is passed through

the column, the separation occurs based on the differential access of these molecules to the

pores of the stationary phase.[3][4]
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Large Molecules: Molecules larger than the pores of the beads cannot enter and are thus

"excluded." They bypass the beads and travel through the interstitial space (the volume

between the beads), eluting first from the column in what is known as the void volume (Vo).

[1][3]

Small Molecules: Smaller molecules can diffuse into the pores of the beads, effectively

increasing the volume they must traverse.[3][4] This retards their movement down the

column, causing them to elute later.

Intermediate Molecules: Molecules of intermediate size can penetrate some, but not all, of

the pores, and therefore elute at volumes between the void volume and the total column

volume.

This separation is not based on any chemical interaction with the stationary phase, making it a

gentle method ideal for sensitive biomolecules like proteins and nucleic acids.[2][5]

Sephadex G-50: The Stationary Phase
Sephadex is a gel filtration medium produced by cross-linking the polysaccharide dextran with

epichlorohydrin.[2][6][7] The "G" in its name stands for gel, and the number (e.g., 50) indicates

ten times the water regain value, which is a measure of the gel's swelling properties and,

consequently, its porosity.[2] The degree of cross-linking determines the size of the pores and

thus the fractionation range of the gel.[6][7]

Sephadex G-50 is specifically designed for the group separation of larger molecules (MW >

30,000 Da) from smaller ones (MW < 1,500 Da).[6] It is widely used for applications like

desalting, buffer exchange, and removing small molecular weight contaminants from

preparations of proteins or nucleic acids.[6][7][8]

The Separation Mechanism Visualized
The separation of molecules is governed by their ability to partition between the mobile phase

outside the beads and the stationary phase within the pores.
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Caption: Separation pathway of large vs. small molecules in Sephadex G-50.

Quantitative Data Summary
The selection of the appropriate Sephadex G-type is critical for achieving the desired

separation. The table below compares various Sephadex media.

Table 1: Properties of Common Sephadex G-Type Media
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Media Type
Fractionation
Range (Globular
Proteins, Da)

DNA Exclusion
Limit (base pairs)

Primary
Applications

Sephadex G-10 ≤ 700 N/A
Desalting peptides,
removing small
molecules

Sephadex G-25 1,000 - 5,000 ≥ 10 bp

Desalting, buffer

exchange for proteins

& DNA

Sephadex G-50
1,500 - 30,000[1][9]

[10]
≥ 20 bp[11][12]

Desalting proteins,

DNA purification,

group separation[6][8]

Sephadex G-75 3,000 - 80,000 N/A Protein fractionation

Sephadex G-100 4,000 - 150,000 N/A

Protein fractionation,

molecular weight

determination

| Sephadex G-200 | 5,000 - 600,000 | N/A | Fractionation of large proteins and protein

complexes |

Data compiled from multiple sources.[1][8][9][10][11][12]

Table 2: Technical Specifications of Sephadex G-50
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Parameter Value Reference

Matrix Cross-linked Dextran [6][7]

Fractionation Range (Globular

Proteins)
1,500 - 30,000 Da [1][9][10]

Fractionation Range

(Dextrans)
500 - 10,000 Da [12]

DNA Exclusion Limit ≥ 20 base pairs [11][12]

Particle Size (Dry)
Fine: 20-80 µm; Medium: 50-

150 µm
[12][13]

Bed Volume Approx. 9-11 mL/g dry powder [11][12]

Recommended pH Range

2 - 13 (prolonged exposure

outside 2-10 should be

avoided)

[11][14]

| Swelling Time (in buffer) | ~3 hours at 90°C; ~72 hours at 20°C |[11][12] |

Experimental Protocols
Successful separation requires meticulous preparation and execution. Below are detailed

protocols for gravity and spin-column chromatography.

This method is used for high-resolution fractionation and purification.

1. Preparation of Sephadex Slurry:

Weigh the required amount of dry Sephadex G-50 powder (approx. 1 g for every 10 mL of

desired bed volume).[12]

Add the powder slowly to a beaker containing an excess of the desired elution buffer (e.g.,

TE buffer, PBS) while stirring gently to prevent clumping.[15] Do not use a magnetic stirrer,

as it can fracture the beads.[12]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.harvardapparatus.com/media/harvard/pdf/Guide+for+Gel+Filtration.pdf
https://cenmed.com/sephadex-r-g-50-c15-1290-586/
https://www.ucl.ac.uk/~ucbcdab/enzpur/gelexcl.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7121854/
https://faculty.ksu.edu.sa/sites/default/files/Lab%235-%20Gel%20Filtration%20Chromatography.pdf
https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_1_17057301_A.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/202/654/s6022dat-mk.pdf
https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_1_17057301_A.pdf
https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_1_17057301_A.pdf
https://www.sigmaaldrich.com/BG/en/product/sigma/g5080
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/202/654/s6022dat-mk.pdf
https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_1_17057301_A.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/202/654/s6022dat-mk.pdf
https://www.sigmaaldrich.com/SG/en/technical-documents/protocol/protein-biology/protein-purification/performing-a-separation-with-sephadex
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/202/654/s6022dat-mk.pdf
https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_1_17057301_A.pdf
https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_1_17057301_A.pdf
https://www.med.upenn.edu/robertsonlab/assets/user-content/documents/chromatography-through-sephadex-g-50.pdf
https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_1_17057301_A.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16078082?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the gel to swell completely. This can be expedited by heating in a boiling water bath for

about 5 hours or left at room temperature for 72 hours.[11][12]

After swelling, allow the gel to settle and carefully decant the supernatant containing fine

particles.[12] Resuspend the gel in fresh buffer to create a slurry of about 75% settled gel.

[12]

Degas the slurry under vacuum to prevent air bubbles from forming in the column.[16]

2. Packing the Column:

Mount the column vertically on a stand. Ensure the outlet is closed.[17]

Add a small amount of buffer to the column. If using a column with a bottom frit, ensure it is

wetted. For disposable columns, a small plug of glass wool can be used.[15]

Pour the Sephadex slurry into the column in a single, continuous motion to avoid introducing

air bubbles.[16][17]

Open the column outlet and allow the buffer to flow through, which will cause the gel to pack

under gravity.[17] Do not let the buffer level drop below the top of the packed bed.[17]

Continue adding slurry until the desired bed height is reached.

3. Equilibration:

Wash the packed column with 2-3 column volumes of elution buffer to equilibrate the

stationary phase and ensure uniform packing.[16][17]

4. Sample Application:

Allow the buffer above the gel bed to drain until it is level with the top of the gel surface.[17]

Carefully apply the sample (typically 1-5% of the total bed volume for high resolution) to the

top of the gel bed.[15][18]

Allow the sample to fully enter the gel bed.
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5. Elution and Fraction Collection:

Gently add elution buffer to the top of the column.[17] A reservoir can be connected for

continuous flow.[15]

Begin collecting fractions of a defined volume (e.g., 0.5-1.0 mL) as the buffer flows through

the column.[15]

Monitor the eluate using a UV detector (at 280 nm for proteins, 260 nm for DNA) or by

analyzing individual fractions. The first peak corresponds to the excluded large molecules,

while subsequent peaks contain the smaller, retarded molecules.[15]
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Caption: Experimental workflow for gravity column chromatography.
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This rapid method is ideal for desalting or buffer exchange of small sample volumes,

particularly for DNA purification.[6][15]

1. Prepare the Spin Column:

Place a small plug of glass wool at the bottom of a 1 mL disposable syringe or a commercial

spin column.[15]

Add the prepared and swollen Sephadex G-50 slurry to the syringe to the desired bed

volume (e.g., 0.9 mL).[15]

Place the syringe into a centrifuge tube.[15]

2. Pack and Equilibrate the Column:

Centrifuge the column at a low speed (e.g., 1,600 x g) for 2-4 minutes to pack the gel and

remove the interstitial buffer.[15]

Discard the collected buffer. The column is now "dry" packed.

Equilibrate the column by adding the desired final buffer and repeating the centrifugation

step 2-3 times.[15]

3. Sample Application and Elution:

Place the spin column into a clean collection tube.

Apply the sample (e.g., 100-200 µL) directly to the center of the packed bed.[15]

Centrifuge the column again using the same speed and time as the packing steps.[15]

The purified sample, containing the large molecules, will be in the collection tube. The

smaller molecules (salts, unincorporated nucleotides) remain trapped in the gel matrix.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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